5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide
Overview
Description
5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide is a chemical compound with the molecular formula C5H8Br2N2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide can be represented by the SMILES stringCN1N=C(C=C1Br)C.Br . The molecular weight is 255.9384 . Physical And Chemical Properties Analysis
5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide is a solid . It has a molecular weight of 255.9384 .Scientific Research Applications
Medicinal Chemistry
Pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field . They have diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Agriculture
Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including agriculture . They can be used in the synthesis of various agrochemicals.
Synthesis of 1,4’-Bipyrazoles
4-Bromopyrazole, a related compound, may be used as a starting material in the synthesis of 1,4’-bipyrazoles . It’s likely that 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide could be used in a similar manner.
Preparation of Solid Hexacoordinate Complexes
4-Bromopyrazole may be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride . Again, it’s possible that 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide could have similar applications.
Synthesis of Pyrazolo[1,5-a]pyrimidines
3(5)-Aminopyrazoles are largely explored as precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo[1,5-a]pyrimidines . Given the structural similarity, 5-Bromo-1,3-dimethyl-1H-pyrazole hydrobromide might also be used in such syntheses.
Eco-friendly Synthesis
The synthesis of pyrazole derivatives can benefit from the use of resinous, nontoxic, thermally stable, and cost-effective catalysts, thus presenting valuable eco-friendly attributes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-1,3-dimethylpyrazole;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrN2.BrH/c1-4-3-5(6)8(2)7-4;/h3H,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZYIXMGVPCLVBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)Br)C.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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